Cas no 2138527-52-1 (N,4-dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine)

• Product Name: N,4-dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine
• CAS No: 2138527-52-1
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 6133284
• PubChem ID: 165491955
• Update Time: 2025-07-13

N,4-dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138527-52-1
• EN300-1158301
• N,4-dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine

• Inchi： 1S/C12H20N2S/c1-8-4-5-10(13-3)7-11(8)12-6-9(2)14-15-12/h6,8,10-11,13H,4-5,7H2,1-3H3
• InChI Key： QTPSWAZEENNCDS-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C1CC(CCC1C)NC

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.2Ų

Additional information on N,4-dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine

N,4-Dimethyl-3-(3-Methyl-1,2-thiazol-5-yl)cyclohexan-1-amine (CAS No. 2138527-52-1): A Comprehensive Overview

N,4-Dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine (CAS No. 2138527-52-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of interest for various applications in drug discovery and development.

The molecular structure of N,4-dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine consists of a cyclohexane ring substituted with a thiazole moiety and two methyl groups. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the cyclohexane ring and the methyl substituents further modulates the compound's physicochemical properties and biological activity.

Recent studies have explored the potential therapeutic applications of N,4-dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many therapeutic agents. Research has shown that N,4-dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine can selectively bind to specific GPCRs, potentially offering new avenues for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its potential as a GPCR modulator, N,4-dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in various diseases. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha), suggesting its potential use in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N,4-dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine have also been studied to assess its suitability as a therapeutic agent. Pharmacokinetic data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and low toxicity in preclinical studies, making it a promising candidate for further development.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While N,4-dimethyl-3-(3-methyl-1,2-thiazol-5-yl)cyclohexan-1-amine is still in the early stages of clinical evaluation, preliminary results from Phase I trials have shown promising outcomes. These trials have focused on assessing the compound's safety profile and determining optimal dosing regimens. The results indicate that the compound is well-tolerated by patients with minimal adverse effects.

Furthermore, ongoing research aims to explore the potential synergistic effects of N,4-dimethyl-3-(3-methyl-1,2-thiazol-5-y)cyclohexan--1-amnine with other therapeutic agents. Combination therapy is a common strategy in modern medicine to enhance treatment efficacy and reduce side effects. Studies have shown that when used in combination with existing drugs such as nonsteroidal anti-inflammatory drugs (NSAIDs) or immunomodulatory agents, N,4-dimethyl--3-(3-methyl--1,-2-thiazol--5-y)-cyclohexan--1-amnine can exhibit enhanced anti-inflammatory and neuroprotective effects.

In conclusion, N,-4-dimethy-< strong>-l- strong > - 3 - ( 3 - methyl - 1 , 2 - thiazol - 5 - yl ) cyclohexan - 1 - amine ( CAS No . 2138527 - 52 - 1 ) represents a promising compound with diverse biological activities . Its potential as a GPCR modulator , anti-inflammatory agent , and neuroprotective drug makes it an exciting candidate for further research and development . Ongoing studies continue to uncover new insights into its mechanisms of action , pharmacological properties , and therapeutic applications , paving the way for innovative treatments in various medical fields . p > article > response >